Cas no 2098087-14-8 ((2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride)

• Product Name: (2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride
• CAS No: 2098087-14-8
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 5728381
• PubChem ID: 86263194
• Update Time: 2025-06-11

(2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-2258
• (2-chlorophenyl)(cyclobutyl)methanamine hydrochloride
• 2098087-14-8
• AKOS026747872
• starbld0024976
• (2-chlorophenyl)-cyclobutylmethanamine;hydrochloride
• (2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride

• Inchi： 1S/C11H14ClN.ClH/c12-10-7-2-1-6-9(10)11(13)8-4-3-5-8;/h1-2,6-8,11H,3-5,13H2;1H
• InChI Key： UFOFFPAZSPCIHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1CCC1)N.Cl

Computed Properties

• Exact Mass: 231.0581549g/mol
• Monoisotopic Mass: 231.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride

Comprehensive Analysis of (2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride (CAS No. 2098087-14-8)

(2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride (CAS No. 2098087-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclobutyl ring bonded to a 2-chlorophenyl group, forming a methanamine backbone, which is further stabilized as a hydrochloride salt. This molecular architecture makes it a subject of interest for applications in drug discovery and material science.

Recent trends in scientific literature highlight the growing demand for cyclobutyl-containing compounds, as they are increasingly explored for their potential in modulating biological activity. Researchers are particularly interested in how the 2-chlorophenyl moiety influences the compound's binding affinity and pharmacokinetic properties. Questions such as "What are the synthetic routes for (2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride?" and "How does the hydrochloride form enhance solubility?" are frequently searched in academic databases, reflecting the compound's relevance in modern chemistry.

The synthesis of 2098087-14-8 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. The hydrochloride salt form is preferred for its improved stability and ease of handling in laboratory settings. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm the purity and identity of the compound. These methods align with the current focus on quality control and regulatory compliance in chemical manufacturing.

In the context of drug development, (2-Chlorophenyl)(cyclobutyl)methanamine derivatives are being studied for their potential as intermediates in the synthesis of bioactive molecules. The chlorophenyl group, in particular, is known to contribute to lipophilicity, which can enhance membrane permeability—a critical factor in central nervous system (CNS) drug design. This aligns with the industry's shift toward targeted therapies and precision medicine.

From an industrial perspective, the demand for high-purity specialty chemicals like 2098087-14-8 is rising, driven by advancements in green chemistry and sustainable practices. Companies are investing in scalable synthetic methods to reduce waste and improve yield, addressing common search queries such as "How to optimize the synthesis of cyclobutylamine derivatives?" and "What are the environmental impacts of chlorophenyl compounds?"

In summary, (2-Chlorophenyl)(cyclobutyl)methanamine hydrochloride (CAS No. 2098087-14-8) represents a versatile building block in organic synthesis, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in the era of computational chemistry and AI-driven drug discovery. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future innovations.